Cas no 1807250-78-7 (Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate
• CAS No: 1807250-78-7
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4955887
• Update Time: 2025-06-27

Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate

• Inchi： 1S/C12H11F2NO3/c1-2-18-12(17)9-4-7(11(13)14)3-8(6-16)10(9)5-15/h3-4,11,16H,2,6H2,1H3
• InChI Key： RZSKAQLZEDWQHA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C(C#N)=C(CO)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate

Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate (CAS No. 1807250-78-7): A Comprehensive Overview

Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate, identified by its CAS number 1807250-78-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and agrochemicals. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a hydroxymethyl group, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate contributes to its unique chemical properties. The cyano group (-CN) introduces a polar and electron-withdrawing nature, which can influence the reactivity and binding affinity of the molecule. The difluoromethyl group (-CF₂) enhances lipophilicity and metabolic stability, making it an attractive moiety in drug design. Additionally, the hydroxymethyl group (-CH₂OH) provides a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of compounds with multifunctional properties for therapeutic applications. The combination of these functional groups in Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate positions it as a promising candidate for investigating various biological pathways. For instance, studies have shown that compounds containing cyano and hydroxymethyl groups exhibit potential anti-inflammatory and antioxidant activities. These properties are particularly relevant in the context of chronic diseases where inflammation plays a significant role.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Molecular docking simulations have been employed to evaluate the binding interactions of Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate with target proteins involved in metabolic disorders and cancer. These simulations have revealed promising binding affinities, suggesting its potential as an inhibitor or modulator of key enzymes and receptors.

The synthesis of Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the difluoromethyl group can be incorporated through fluorination or metal-catalyzed cross-coupling reactions. The hydroxymethyl group is often introduced via reduction or hydroboration reactions. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluations.

The pharmacological potential of Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate has been explored in several preclinical studies. Research has indicated that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, its structural features suggest potential activity against kinases and other enzymes implicated in cancer cell proliferation and survival.

In conclusion, Ethyl 2-cyano-5-difluoromethyl-3-(hydroxymethyl)benzoate (CAS No. 1807250-78-7) represents a fascinating molecule with diverse applications in pharmaceutical research. Its unique structural features and functional groups make it a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover its potential applications in treating various diseases, highlighting its significance as a compound of interest in modern drug discovery efforts.